1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoro-4-methylpiperidine-4-carboxylicacid

• Molecular Formula: C22H21F2NO4
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-3,3-difluoro-4-methylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C22H21F2NO4/c1-21(19(26)27)10-11-25(13-22(21,23)24)20(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,26,27)
• InChI Key: OQTJEHJREAWNOY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1(F)F)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O

Description

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoro-4-methylpiperidine-4-carboxylic acid is a synthetic organic compound characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. This compound is often used in peptide synthesis due to its stability and reactivity.

Preparation Methods

The synthesis of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoro-4-methylpiperidine-4-carboxylic acid typically involves multiple stepsThe reaction conditions often require the use of strong bases and specific solvents to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the piperidine ring.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atoms, to introduce different substituents. Common reagents used in these reactions include sodium azide for azidation and palladium catalysts for coupling reactions.

Scientific Research Applications

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoro-4-methylpiperidine-4-carboxylic acid is widely used in scientific research, particularly in:

Chemistry: As a building block in the synthesis of complex organic molecules.

Biology: In the study of enzyme mechanisms and protein interactions.

Industry: Used in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The Fmoc group provides stability, allowing the compound to be used in various biochemical assays. The difluoromethyl group can enhance binding affinity to certain targets, making it a valuable tool in drug discovery .

Comparison with Similar Compounds

Similar compounds include:

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylpiperidine-4-carboxylic acid: Lacks the difluoromethyl group, making it less reactive in certain chemical reactions.

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidine-4-carboxylic acid: Similar structure but different substitution pattern, affecting its chemical properties.

Fmoc-NH-(PEG)₃-COOH: Contains a polyethylene glycol linker, used in different applications due to its solubility and flexibility.

These comparisons highlight the unique features of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-difluoro-4-methylpiperidine-4-carboxylic acid, particularly its enhanced reactivity and stability due to the difluoromethyl group.